Cas no 1159982-76-9 (pyrazolo1,5-apyrimidin-2-amine)

• Product Name: pyrazolo1,5-apyrimidin-2-amine
• CAS No: 1159982-76-9
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD11215401
• CID: 4574174
• PubChem ID: 45602167
• Update Time: 2024-03-01

pyrazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyrimidin-2-amine
• pyrazolo1,5-apyrimidin-2-amine

• MDL： MFCD11215401
• Inchi： 1S/C6H6N4/c7-5-4-6-8-2-1-3-10(6)9-5/h1-4H,(H2,7,9)
• InChI Key： KBFZCYFAUHHOHW-UHFFFAOYSA-N
• SMILES： C12=CC(N)=NN1C=CC=N2

Computed Properties

• Exact Mass: 134.059
• Monoisotopic Mass: 134.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines